Cas no 1207054-20-3 (N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide)

• Product Name: N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide
• CAS No: 1207054-20-3
• MF: C₁₉H₁₆ClN₃O₂S
• MW: 385.867241859436
• CID: 5917227
• PubChem ID: 45505081
• Update Time: 2025-05-21

N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(2-chlorophenyl)carbamoylamino]-4-thiophen-3-ylphenyl]acetamide
• N-(2-(3-(2-chlorophenyl)ureido)-4-(thiophen-3-yl)phenyl)acetamide
• 1207054-20-3
• AKOS024522093
• N-(2-{[(2-chlorophenyl)carbamoyl]amino}-4-(thiophen-3-yl)phenyl)acetamide
• F5850-0179
• VU0523600-1
• N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide

• Inchi： 1S/C19H16ClN3O2S/c1-12(24)21-17-7-6-13(14-8-9-26-11-14)10-18(17)23-19(25)22-16-5-3-2-4-15(16)20/h2-11H,1H3,(H,21,24)(H2,22,23,25)
• InChI Key： WEIQYLWRQNRTTA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2C=CSC=2)C=C1NC(=O)NC1=CC=CC=C1Cl)(=O)C

Computed Properties

• Exact Mass: 385.0651756g/mol
• Monoisotopic Mass: 385.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.5Ų

Additional information on N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide

Comprehensive Overview of N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide (CAS No. 1207054-20-3)

N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide, with the CAS number 1207054-20-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiophene ring, a chlorophenyl group, and an acetamide moiety, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

The compound's synthetic pathway involves multi-step organic reactions, including urea formation and amide coupling, which are critical for achieving high purity and yield. Its molecular weight and solubility profile make it suitable for various in vitro and in vivo studies. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as they can be screened virtually for target binding affinity and pharmacokinetic properties.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide?" Preliminary studies suggest its relevance in enzyme inhibition and receptor modulation, particularly in inflammatory and metabolic disorders. The thiophene moiety, in particular, is known for its role in enhancing bioavailability and target specificity.

From an SEO perspective, keywords like "CAS 1207054-20-3 supplier", "thiophene-based acetamide synthesis", and "chlorophenyl carbamoyl urea derivatives" are frequently queried by researchers and suppliers. The compound's stability under physiological conditions and its compatibility with common solvents are also hot topics in pharmaceutical forums and research publications.

In the context of green chemistry, the synthesis of N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide has been optimized to reduce waste generation and improve atom economy. This aligns with the growing demand for sustainable drug development practices. Additionally, its crystallographic data and spectroscopic properties (e.g., NMR, HPLC) are well-documented, facilitating its adoption in high-throughput screening platforms.

The compound's patent landscape reveals its inclusion in several drug candidate portfolios, particularly for central nervous system (CNS) and autoimmune diseases. Its mechanism of action is hypothesized to involve allosteric modulation, a trending topic in precision medicine. As such, it is often discussed alongside biomarker discovery and personalized therapeutics.

For laboratories and contract research organizations (CROs), the availability of high-purity CAS 1207054-20-3 is critical for assay development and preclinical testing. Suppliers emphasizing batch-to-batch consistency and regulatory compliance (e.g., GMP, ISO) are preferred in this niche market. The compound's scalable synthesis further supports its commercial viability.

In summary, N-(2-{(2-chlorophenyl)carbamoylamino}-4-(thiophen-3-yl)phenyl)acetamide represents a promising scaffold in medicinal chemistry. Its multifunctional design and compatibility with modern drug discovery tools position it as a valuable asset for researchers tackling complex diseases. Future studies may explore its synergistic effects with other small-molecule inhibitors, further expanding its therapeutic potential.